![molecular formula C12H16N2O2S B226429 N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide](/img/structure/B226429.png)
N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide
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Overview
Description
N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide, also known as TMI, is a chemical compound with potential applications in scientific research. TMI is a sulfonamide derivative that has been shown to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide has been shown to have potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound has been shown to modulate the activity of ion channels and receptors, making it a potential tool for studying neuronal function. In drug discovery, this compound has been used as a starting point for the development of new drugs.
Mechanism of Action
The exact mechanism of action of N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide is not fully understood, but it is thought to act as a modulator of ion channels and receptors. This compound has been shown to bind to the GABA-A receptor, as well as the glycine receptor, and modulate their activity. This compound has also been shown to inhibit the activity of the enzyme carbonic anhydrase.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its activity as a modulator of ion channels and receptors, this compound has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide in lab experiments is its potential as a tool for studying neuronal function. This compound has been shown to modulate the activity of ion channels and receptors, making it a potential tool for studying neuronal function. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to some cell types at high concentrations, which could limit its use in some experiments.
Future Directions
There are several future directions for research on N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide. One area of research could focus on the development of new drugs based on the structure of this compound. Another area of research could focus on the use of this compound as a tool for studying neuronal function. Finally, research could focus on the potential use of this compound in cancer therapy, either as a standalone treatment or in combination with other drugs.
Synthesis Methods
N-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)methanesulfonamide can be synthesized using a variety of methods, including the reaction of 1,3,3-trimethyl-2-oxoindoline with methanesulfonyl chloride in the presence of a base. Another method involves the reaction of 1,3,3-trimethyl-2-oxoindoline with methanesulfonic acid and thionyl chloride. The resulting product is then treated with ammonia to yield this compound.
properties
Molecular Formula |
C12H16N2O2S |
---|---|
Molecular Weight |
252.33 g/mol |
IUPAC Name |
(NZ)-N-(1,3,3-trimethylindol-2-ylidene)methanesulfonamide |
InChI |
InChI=1S/C12H16N2O2S/c1-12(2)9-7-5-6-8-10(9)14(3)11(12)13-17(4,15)16/h5-8H,1-4H3/b13-11- |
InChI Key |
CHTNGFBJJBAYLQ-QBFSEMIESA-N |
Isomeric SMILES |
CC\1(C2=CC=CC=C2N(/C1=N\S(=O)(=O)C)C)C |
SMILES |
CC1(C2=CC=CC=C2N(C1=NS(=O)(=O)C)C)C |
Canonical SMILES |
CC1(C2=CC=CC=C2N(C1=NS(=O)(=O)C)C)C |
Origin of Product |
United States |
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